Cas no 19790-63-7 (Hexanal, 6-phenoxy-)

• Product Name: Hexanal, 6-phenoxy-
• CAS No: 19790-63-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1389873
• PubChem ID: 22404490
• Update Time: 2025-04-20

Hexanal, 6-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 6-phenoxy-
• 6-phenoxyhexanal
• A1-05747
• SCHEMBL96055
• AKOS013847049
• P16992
• 19790-63-7
• DTXSID00625515

• Inchi： 1S/C12H16O2/c13-10-6-1-2-7-11-14-12-8-4-3-5-9-12/h3-5,8-10H,1-2,6-7,11H2
• InChI Key： GRIZYJVXLJZHDV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCCC=O

Computed Properties

• Exact Mass: 322.15696
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 43.37